molecular formula C18H16ClN3O3 B5236025 N-(3-chlorophenyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide

N-(3-chlorophenyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide

Cat. No. B5236025
M. Wt: 357.8 g/mol
InChI Key: BXQOXPWQOYUYSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including the preparation of specific oxadiazole derivatives and their subsequent functionalization. For example, a study detailed the synthesis of oxadiazole derivatives by converting various organic acids into corresponding esters, hydrazides, and then oxadiazoles, highlighting the complex nature of synthesizing such compounds (Aziz‐ur‐Rehman et al., 2016).

Molecular Structure Analysis

Molecular structure analysis often involves spectroscopic techniques and single-crystal X-ray analysis to determine the precise structure of compounds. One study on a closely related compound utilized single-crystal X-ray analysis for unambiguous structure determination, underscoring the importance of this method in understanding the molecular structure of complex organic compounds (Isuru R. Kumarasinghe et al., 2009).

Chemical Reactions and Properties

Chemical properties of such compounds are often characterized by their reactivity towards various reagents and conditions. The research on similar compounds focuses on their potential as lipoxygenase inhibitors, indicating specific reactivity that could be relevant for N-(3-chlorophenyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide as well (Aziz‐ur‐Rehman et al., 2016).

Physical Properties Analysis

Understanding the physical properties, such as crystallinity, melting points, and solubility, is crucial for the practical handling and application of chemical compounds. These properties are typically determined through a combination of spectroscopic data and crystallography. For related compounds, the formation of hydrogen-bonded dimers in the crystal structure has been noted, which can influence the compound's solubility and melting point (Isuru R. Kumarasinghe et al., 2009).

properties

IUPAC Name

N-(3-chlorophenyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16ClN3O3/c1-24-15-7-5-12(6-8-15)18-21-17(25-22-18)10-9-16(23)20-14-4-2-3-13(19)11-14/h2-8,11H,9-10H2,1H3,(H,20,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BXQOXPWQOYUYSX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C2=NOC(=N2)CCC(=O)NC3=CC(=CC=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16ClN3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

357.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.